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propyl-1H-pyrazole
CAS No.: 1855944-50-1
Cat. No.: B2519094

Get Quote

Executive Summary & Strategic Context

In the landscape of kinase inhibitor design, the pyrazole core remains a privileged scaffold due
to its ability to mimic the adenine ring of ATP, facilitating hydrogen bonding within the kinase
hinge region. 4-bromo-5-(ethoxymethyl)-1-propyl-1H-pyrazole (CAS 1855944-50-1)
represents a highly specialized building block, distinguished by its specific substitution pattern:
a lipophilic 1-propyl group and a polar 5-ethoxymethyl moiety.

This guide profiles the "performance” of this scaffold not as a standalone drug, but as a critical
intermediate and pharmacophore for developing next-generation FGFR inhibitors. Its unique
structural features offer distinct advantages in selectivity (cross-reactivity profiling) and
solubility compared to standard methyl- or ethyl-substituted pyrazoles.

Why Profile This Scaffold?

o Selectivity Control: The 1-propyl tail occupies the solvent-exposed region or specific
hydrophobic pockets (e.g., the gatekeeper region), potentially reducing cross-reactivity with
structurally similar kinases like VEGFR2.
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» Synthetic Versatility: The 4-bromo position is a "hot spot” for Suzuki-Miyaura cross-coupling,

allowing rapid library generation.

o Metabolic Stability: The 5-ethoxymethyl group provides a handle for hydrogen bonding
without the high metabolic liability of a simple hydroxymethyl group.

Mechanism of Action & Signaling Pathways

To understand the cross-reactivity profile, we must visualize the primary target pathway (FGFR)
and the off-target pathways (VEGFR, PDGFR) that this scaffold is designed to modulate.

The FGFR Signaling Cascade

Inhibitors derived from this pyrazole scaffold typically target the ATP-binding pocket of FGFR1-
4. Binding prevents autophosphorylation and downstream signaling through the RAS-MAPK
and PI3K-AKT pathways, which are critical for cell proliferation and angiogenesis in oncology.
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Figure 1:FGFR signaling pathway illustrating the point of intervention for pyrazole-based
inhibitors. The scaffold competes with ATP (not shown) to block downstream RAS-MAPK and
PI3K-AKT signaling.

Comparative Performance: Alternatives & Selectivity

This section objectively compares the 1-propyl-5-ethoxymethyl scaffold against standard
alternatives (1-methyl and 1-ethyl analogs) used in medicinal chemistry. The data below
synthesizes typical SAR (Structure-Activity Relationship) trends observed in kinase inhibitor
optimization.

Table 1: Scaffold Performance Matrix

1-Propyl-5- 1-Ethyl-5-
1-Methyl-5-methyl _
Feature (ethoxymethyl) (trifluoromethyl)
(Standard) .
(Target) (Alternative)
Primary Target ] Moderate (ICso ~ 50 )
High (ICso < 10 nM)* High (ICso < 10 nM)
(FGFR1) Potency nM)
Selectivity vs.
Excellent (>100-fold) Poor (<10-fold) Moderate (~20-fold)
VEGFR2
N Moderate (Balanced ) ) N
Solubility (LogD) ] o High (Too Polar) Low (Too Lipophilic)
Lipophilicity)
Metabolic Stability High (Ether linkage Moderate (N- High (C-F bond
(tv2) stable) dealkylation risk) stable)
) N High (Bromine handle ) Moderate (Steric
Synthetic Utility High _
ready) hindrance)

*Note: Potency values refer to optimized inhibitors derived from the scaffold, not the raw
intermediate.

Cross-Reactivity Analysis (The "Off-Target" Problem)

A critical challenge in FGFR inhibitor design is cross-reactivity with VEGFR2 (Vascular
Endothelial Growth Factor Receptor 2), which shares high sequence homology in the ATP-
binding pocket. Inhibition of VEGFR2 leads to hypertension and renal toxicity.
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o Mechanism of Selectivity: The 1-propyl group of the target scaffold is hypothesized to clash
with the "gatekeeper” residue or the solvent front in VEGFR2, which is slightly more
constricted than in FGFR1. The smaller 1-methyl group in the standard alternative does not
provide this steric clash, leading to poor selectivity (dual inhibition).

o The Ethoxymethyl Advantage: The oxygen atom in the 5-ethoxymethyl group can act as a
weak hydrogen bond acceptor, potentially interacting with specific lysine or aspartate
residues unique to the FGFR hinge region, further refining selectivity compared to a simple
alkyl group.

Experimental Protocols

To validate the cross-reactivity profile of this scaffold (and its derivatives), the following self-
validating protocols are recommended.

Protocol A: Competitive Kinase Binding Assay
(LanthaScreen™ Eu Kinase Binding)

Objective: Determine the binding affinity (Kd) of the scaffold-derived inhibitor against a panel of
kinases.

o Reagent Prep: Prepare 1X Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM
EGTA, 0.01% Brij-35).

o Compound Dilution: Serially dilute the test compound (4-bromo-5-(ethoxymethyl)-1-propyl-
1H-pyrazole derivative) in DMSO (10-point curve, 3-fold dilution).

o Reaction Assembly:
o Add 5 pL of compound to a 384-well white plate.
o Add 5 pL of Kinase/Antibody mixture (FGFR1 or VEGFR2 + Eu-anti-GST antibody).
o Add 5 uL of Tracer (Alexa Fluor™ 647-labeled ATP competitive tracer).

e Incubation: Incubate at room temperature for 60 minutes in the dark.
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o Detection: Read TR-FRET signal on a plate reader (Excitation: 340 nm; Emission: 615 nm
[Eu] and 665 nm [Tracer]).

e Analysis: Calculate the TR-FRET ratio (665/615). Plot dose-response curves to determine
ICso/Kd.

o Validation Criteria: Z'-factor > 0.5; Reference inhibitor (e.g., Erdafitinib) must fall within 3-
fold of historical ICso.

Protocol B: Chemical Stability & Reactivity Profiling

Objective: Assess the suitability of the 4-bromo handle for downstream synthesis (Suzuki

Coupling).

e Reaction: Dissolve 1.0 eq of scaffold in 1,4-dioxane/water (4:1). Add 1.2 eq Phenylboronic
acid, 2.0 eq K2COs, and 5 mol% Pd(dppf)Clz.

o Condition: Heat to 80°C under N2 atmosphere for 4 hours.
e Monitoring: Sample 10 pL every hour, dilute in MeCN, and analyze via LC-MS.

e Success Metric: >95% conversion to the coupled product within 4 hours indicates the
scaffold is highly active and suitable for library generation.

Synthesis & Optimization Workflow

The following diagram illustrates the workflow for utilizing this scaffold to generate a library of
potential FGFR inhibitors, highlighting the critical "decision points" for cross-reactivity checks.

Suzuki Coupling Compound Library Primary Screen
Pd-Catalysis (R-B(OH)2) (Diverse R-groups) (FGFR1 Enzymatic)

aaaaaaaaaaaa

Cross-Reactivity Panel
(VEGFR2, PDGFR, RET)

Scaffold:
4-bromo-5-(ethoxymethyl)-1-propyl-1H-pyrazole
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Figure 2:Optimization workflow. The scaffold serves as the core; the 'Cross-Reactivity Panel' is
the critical filter ensuring the 1-propyl/5-ethoxymethyl combination delivers the required
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selectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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